![molecular formula C7H12N4 B2416453 3-(1H-1,2,4-triazol-1-yl)piperidine CAS No. 774511-83-0](/img/structure/B2416453.png)
3-(1H-1,2,4-triazol-1-yl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(1H-1,2,4-Triazol-1-yl)piperidine” is a compound with the CAS Number: 774511-83-0 and a molecular weight of 152.2 . It is a solid at room temperature .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, benzimidazole hybrids containing 1,2,3-triazole and piperazine scaffolds have been synthesized by click reaction . AnotherScientific Research Applications
Antimicrobial Activity
3-(1H-1,2,4-triazol-1-yl)piperidine derivatives exhibit significant antimicrobial properties. For example, new 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives containing a piperidine ring demonstrated strong antimicrobial activity. These compounds underwent a structure-activity relationship study to assess their antimicrobial effects (Krolenko, Vlasov, & Zhuravel, 2016).
Antifungal Agents
A series of compounds with 1,2,4-triazoles and piperidine rings have been developed and evaluated for their antifungal activities. Some of these compounds, such as certain 3-substituted 5,6-diphenyl-1,2,4-triazines and 1,2,4-oxadiazoles, showed significant antifungal efficacy. These compounds were compared against established antifungals like miconazole and fluconazole for their minimum inhibitory concentration (MIC) values (Sangshetti & Shinde, 2010; Sangshetti & Shinde, 2011).
Intermolecular Interaction Studies
Structural and theoretical analysis of biologically active derivatives of 1,2,4-triazoles, including those with piperidine components, have been conducted. This includes the study of intermolecular interactions in crystalline solids and their impact on molecular packing, evaluated through computational procedures (Shukla, Mohan, Vishalakshi, & Chopra, 2017).
Synthesis Methodologies
Research has focused on developing efficient synthesis methods for this compound and its derivatives. This includes methods for synthesizing 3- and 4-(1H-azol-1-yl)piperidines through arylation and subsequent reduction, which is vital for producing these compounds for further biological studies (Shevchuk et al., 2012).
Mechanism of Action
Target of Action
It is known that 1,2,4-triazole derivatives often interact with the iron in the heme moiety of cyp-450 .
Mode of Action
The interaction of 3-(1H-1,2,4-triazol-1-yl)piperidine with its targets involves the nitrogen atoms of the 1,2,4-triazole ring binding to the iron in the heme moiety of CYP-450 . This interaction can lead to changes in the enzyme’s activity and subsequently affect various biochemical pathways.
Biochemical Pathways
It is known that the interaction of 1,2,4-triazole derivatives with cyp-450 can influence a variety of metabolic pathways, given the enzyme’s role in drug metabolism and synthesis of cholesterol, steroids, and other lipids .
Pharmacokinetics
It is known that the presence of a 1,2,4-triazole moiety can influence the dipole moment, polarity, solubility, lipophilicity, and hydrogen bonding capacity of a molecule, thereby improving its pharmacokinetic properties .
Result of Action
The interaction of 1,2,4-triazole derivatives with cyp-450 can lead to changes in the enzyme’s activity, which can subsequently affect various cellular processes .
Biochemical Analysis
Biochemical Properties
It is known that triazole derivatives can bind to various enzymes and proteins . The nitrogen atoms of the 1,2,4-triazole ring can bind to the iron in the heme moiety of cytochrome P450 enzymes . This interaction can influence the activity of these enzymes, potentially affecting various biochemical reactions .
Molecular Mechanism
It is known that triazole derivatives can interact with biomolecules and potentially inhibit or activate enzymes
properties
IUPAC Name |
3-(1,2,4-triazol-1-yl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4/c1-2-7(4-8-3-1)11-6-9-5-10-11/h5-8H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXSGLNRNBMUCIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)N2C=NC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
774511-83-0 |
Source
|
Record name | 3-(1H-1,2,4-triazol-1-yl)piperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.